Cas no 1211505-84-8 (5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1211505-84-8
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD13689116
• CID: 2859051
• PubChem ID: 54775393
• Update Time: 2025-08-04

5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde
• 5-bromo-1-methylpyrazole-4-carbaldehyde
• BB 0323408
• 5-Bromo-1-methyl-1H-pyrazole-4-carboxaldehyde
• STL587400
• MFCD13689116
• EN300-257781
• Z1255374303
• MRZJUGWICIQUIY-UHFFFAOYSA-N
• AKOS005264297
• 1211505-84-8
• CS-0492836
• SCHEMBL14242934

• MDL： MFCD13689116
• Inchi： 1S/C5H5BrN2O/c1-8-5(6)4(3-9)2-7-8/h2-3H,1H3
• InChI Key： MRZJUGWICIQUIY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=NN1C

Computed Properties

• Exact Mass: 187.95853g/mol
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9

Additional information on 5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 5-Bromo-1-Methyl-1H-Pyrazole-4-Carbaldehyde (CAS No. 1211505-84-8)

5-Bromo-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1211505-84-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a bromine atom and a methyl group in its structure confers unique chemical and biological characteristics, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde is characterized by a pyrazole ring with a bromine substituent at the 5-position and a methyl group at the 1-position. The aldehyde functional group at the 4-position further enhances its reactivity and utility in synthetic transformations. This compound can be synthesized through various routes, including the condensation of hydrazine with appropriate ketones or aldehydes, followed by bromination and methylation steps.

In recent years, 5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of novel antitumor agents. Studies have shown that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. The bromine substituent plays a crucial role in enhancing the lipophilicity and cellular uptake of these derivatives, thereby improving their therapeutic efficacy.

Beyond its anticancer properties, 5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde has also been explored for its anti-inflammatory effects. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK, further underscores its therapeutic potential.

The versatility of 5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde extends to its use as an intermediate in the synthesis of other bioactive compounds. For example, it can be readily converted into various substituted pyrazoles through reactions such as aldol condensation, Mannich reaction, and Wittig reaction. These derivatives have shown promise in treating neurological disorders, cardiovascular diseases, and metabolic disorders. The ease with which this compound can be modified makes it an attractive starting material for medicinal chemists seeking to develop new therapeutic agents.

In addition to its biological applications, 5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde has also found use in materials science. Its unique electronic properties make it suitable for the development of functional materials such as organic semiconductors and luminescent materials. Recent studies have explored the use of this compound in the fabrication of organic light-emitting diodes (OLEDs) and organic photovoltaic devices (OPVs), highlighting its potential in advanced technological applications.

The safety profile of 5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde is an important consideration for both research and industrial applications. While it is generally considered safe when handled under appropriate conditions, proper safety measures should be followed to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in sealed containers away from incompatible substances.

In conclusion, 5-bromo-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1211505-84-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new therapeutic agents and functional materials. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.